-
Home
-
Search for "154039-60-8"
Found 1 product searching for
"154039-60-8
"
Best Match
-
- InChI:
-
InChI=1S/C15H29N3O5/c1-8(2)7-9(10(19)13(21)18-23)12(20)17-11(14(22)16-6)15(3,4)5/h8-11,19,23H,7H2,1-6H3,(H,16,22)(H,17,20)(H,18,21)/t9-,10+,11-/m1/s1
-
Marimastat is a broad-spectrum matrix metalloproteinase (MMP) inhibitor (IC50s = 5, 6, 230, 16, and 3 nM for MMP-1, MMP-2, MMP-3, MMP-7, and MMP-9, respectively). It also binds to a recombinantly expressed catalytic domain of human MMP-14 (MMP-14cat; Ki = 2.1 nM) and inhibits gelatinases (IC50s = 3–6 nM), fibroblast collagenase (IC50 = 5 nM), and matrylisin (IC50 = 16 nM). It inhibits peritoneal dissemination of implanted human gastric carcinoma TMK-1 cells in nude mice (18 mg/kg per day) but does not affect TMK-1 viability in vitro, providing only 2.64% inhibition when used at a concentration of 10 μM. Marimastat inhibits lymph node metastasis in an oral squamous cell carcinoma (OSCC) OSC-19 mouse xenograft model (30 mg/kg per day). It also delays tumor growth of human head and neck squamous cell SCC-1 xenografts in nude mice alone and when combined with chemoradiat...